2-(5-Acetyl-2-thienyl)-3-(2-furyl)acrylonitrile

• IUPAC Name: (E)-2-(5-acetylthiophen-2-yl)-3-(furan-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C13H9NO2S/c1-9(15)12-4-5-13(17-12)10(8-14)7-11-3-2-6-16-11/h2-7H,1H3/b10-7+
• InChI Key: WSOCHTCCDFYZJI-JXMROGBWSA-N
• Canonical SMILES: CC(=O)C1=CC=C(S1)C(=CC2=CC=CO2)C#N
• Isomeric SMILES: CC(=O)C1=CC=C(S1)/C(=C/C2=CC=CO2)/C#N
• Molecular Formula: C13H9NO2S
• Molecular Weight: 243.28 g/mol

Description

2-(5-Acetyl-2-thienyl)-3-(2-furyl)acrylonitrile (2-ATFAN) is a nitrogen-containing heterocyclic compound with a wide range of applications in the scientific research field. It is a versatile compound that can be used in a variety of synthetic and analytical processes. In recent years, 2-ATFAN has been studied for its potential applications in biochemical and physiological research.

Scientific Research Applications

Synthesis of Novel Compounds

Research has shown various methods to synthesize derivatives of 2-(2-thienyl)- and 2-(2-furyl)acrylonitriles, leading to compounds with potential applications in organic chemistry and materials science. For instance, Vasyun’kina et al. (2005) described the synthesis of derivatives involving pyrazolone, contributing to the development of new organic compounds (Vasyun’kina et al., 2005).

Development of Fluorescent and Dual Emissive Analogues

Barthes et al. (2015) explored the synthesis of environment-sensitive fluorescent dyes using 2-thienyl and 2-furyl compounds for DNA research applications. These fluorescent nucleoside analogues are relevant for labeling and sensing interactions in nucleic acids (Barthes et al., 2015).

Anticancer Properties

Matiichuk et al. (2022) investigated the anticancer activity of 3-furan-2-yl-2-(4-furan/thiophen-2-ylthiazol-2-yl)acrylonitrile derivatives. They found that some derivatives exhibited moderate anticancer properties, highlighting the potential of these compounds in medical research (Matiichuk et al., 2022).

Synthesis of Oxadiazoles

Kudelko and Jasiak (2013) reported an efficient synthesis of 1,3,4-oxadiazoles conjugated to thiophene or furan rings. These compounds have potential applications in pharmaceutical and materials chemistry (Kudelko & Jasiak, 2013).

Chemical Characterization and Analysis

Amato et al. (1990) conducted a dipole moment analysis of compounds related to 2-(2-furyl)acrylonitrile, providing insights into their molecular structures and properties. This research is valuable for understanding the physical and chemical characteristics of these compounds (Amato et al., 1990).

Material Science Applications

Raval et al. (2002) synthesized and characterized composites from 2,3-epoxypropyl 3-(2-furyl)acrylate and acrylonitrile. This research is significant for the development of new materials with enhanced properties (Raval et al., 2002).